Cas no 1251634-23-7 (N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide
• CAS No: 1251634-23-7
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 5435293
• Update Time: 2025-07-16

N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)-3,4,5,10-tetrahydro-8-methyl-10-oxobenzo[b][1,6]naphthyridine-2(1H)-acetamide
• N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide

• Inchi： 1S/C23H25N3O2/c1-14-4-6-19(16(3)10-14)25-22(27)13-26-9-8-21-18(12-26)23(28)17-11-15(2)5-7-20(17)24-21/h4-7,10-11H,8-9,12-13H2,1-3H3,(H,24,28)(H,25,27)
• InChI Key： BIQLZHXYBXFRHN-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(CC(NC3=CC=C(C)C=C3C)=O)CC2)C(=O)C2=CC(C)=CC=C12

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 601.5±55.0 °C(Predicted)
• pka: 13.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS No. 1251634-23-7)

The compound N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS No. 1251634-23-7) is a specialized organic molecule with a unique structural framework. Its intricate design combines a benzo[b]1,6-naphthyridine core with an acetamide side chain, making it a subject of interest in pharmaceutical and materials science research. The presence of multiple methyl groups and a ketone functionality enhances its potential for diverse applications, particularly in drug discovery and molecular engineering.

Recent trends in AI-driven drug discovery and computational chemistry have spotlighted compounds like 1251634-23-7 due to their modularity and bioactivity. Researchers are increasingly leveraging machine learning algorithms to predict the binding affinity and pharmacokinetic properties of such molecules, addressing common queries like "How to optimize naphthyridine derivatives for targeted therapy?" or "What are the synthetic routes for complex acetamides?" This aligns with the growing demand for precision medicine and small-molecule inhibitors in oncology and neurology.

The benzo[b]1,6-naphthyridine scaffold in 1251634-23-7 is notable for its heterocyclic aromaticity, which contributes to its stability and electronic properties. This feature is frequently explored in organic electronics and photovoltaic materials, answering popular search terms such as "naphthyridine-based semiconductors" or "acceptor-donor systems for OLEDs." The compound's 10-oxo group further enables hydrogen bonding, a critical factor in crystal engineering and supramolecular chemistry applications.

From a synthetic perspective, N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide requires multi-step organic synthesis involving Pd-catalyzed cross-coupling and cyclization reactions. Laboratories often search for "efficient protocols for naphthyridine acetamides" or "scalable production of CAS 1251634-23-7," reflecting industrial interest in cost-effective methodologies. Recent advancements in flow chemistry and automated synthesis platforms have streamlined these processes, reducing reaction times and improving yields.

In pharmacological contexts, the 2,4-dimethylphenyl moiety of 1251634-23-7 suggests potential lipophilicity and blood-brain barrier permeability, topics frequently queried in neuropharmacology forums. The compound's structural resemblance to known kinase inhibitors has spurred investigations into its ATP-competitive binding capabilities, with researchers asking, "Can benzo[b]1,6-naphthyridines modulate neurodegenerative pathways?" Such inquiries underscore its relevance in Alzheimer's disease and Parkinson's disease research.

Environmental and green chemistry considerations are also pivotal. Scientists are evaluating biodegradation pathways and eco-friendly solvents for synthesizing 1251634-23-7, responding to searches like "sustainable heterocyclic synthesis." The compound's low ecotoxicity profile (as predicted by QSAR models) positions it favorably compared to traditional polycyclic aromatic hydrocarbons.

In summary, N-(2,4-dimethylphenyl)-2-{8-methyl-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS No. 1251634-23-7) exemplifies the convergence of medicinal chemistry, materials science, and sustainable technology. Its versatility addresses pressing questions in drug design, renewable energy, and environmental safety, making it a compelling candidate for interdisciplinary research and development.